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Compound of Interest

Compound Name: 4,4'-Dibromobenzil

Cat. No.: B1581801

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 4,4'-
Dibromobenzil, a chemical intermediate used in various organic syntheses. Adherence to
these guidelines is crucial for ensuring laboratory safety and minimizing potential health and
environmental risks.

Chemical Identification and Properties

4,4'-Dibromobenzil is a diketone derivative characterized by two bromophenyl groups.[1][2] It
is a yellow crystalline solid.[3][4]

Table 1: Physicochemical Data for 4,4'-Dibromobenzil
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Property Value Source(s)

CAS Number 35578-47-3 [1][3]1[5]

Molecular Formula C14HsBr20:2 [11[31[5]

Molecular Weight 368.02 g/mol [1]

Appearance Yellow Crys.talline B4
Powder/Solid

Melting Point 224-226 °C [4][6]

Boiling Point 457.2 £ 30.0 °C (Predicted) [4]

Density 1.6983 (Rough Estimate) [4]

Water Solubility

Sparingly soluble

[4]

Organic Solvent Solubility

Soluble in ethanol and acetone

[2]

NYCBYBDDECLFPE-
InChl Key [5]
UHFFFAOYSA-N
BrC1=CC=C(C=C1)C(=0)C(=
SMILES [5]

0)C1=CC=C(Br)C=C1

Hazard Identification and Classification

4,4'-Dibromobenzil is classified as a hazardous substance. The following table summarizes its

GHS hazard classifications.

Table 2: GHS Hazard Classification
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Hazard Class Category

Hazard Statement Source(s)

Skin

Corrosion/Irritation

H315: Causes skin
[1][3][7]

irritation

Serious Eye H319: Causes serious
. 2 N [11E31[7]
Damage/Eye Irritation eye irritation
Specific target organ
toxicity — Single H335: May cause
3 [LIE31[7]

exposure (Respiratory

tract irritation)

respiratory irritation

Signal Word: Warning[1][3]

Safe Handling and Storage Protocols

Proper handling and storage are essential to minimize exposure and ensure the stability of

4,4'-Dibromobenzil.

3.1. Handling

» Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[3][8]

[9]

» Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[3][8] A dust mask (type N95 or equivalent) is recommended.

e Hygiene: Wash hands thoroughly after handling.[3][8] Avoid breathing dust, fumes, gas, mist,

vapors, or spray.[3][8] Do not eat, drink, or smoke when using this product.

3.2. Storage

» Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3]

Store in an inert atmosphere at room temperature.[4]

o Incompatibilities: Information on specific incompatible materials is not widely available;

however, it is good practice to store it away from strong oxidizing agents.
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Personal Protective Equipment (PPE) for Handling 4,4'-Dibromobenzil

Start: Preparing to Handle
4,4'-Dibromobenzil

Wear Protective Gloves
(e.g., Nitrile)

tep 2

Wear a Laboratory Coat

tep 3

Wear Safety Goggles or a Face Shield
(EN 166 compliant)

tep 4

Use a NIOSH/MSHA or EN 149
approved respirator if ventilation is inadequate
or dust is generated.

Proceed with Handling

Click to download full resolution via product page

Caption: Required Personal Protective Equipment Workflow.
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First-Aid Measures

Immediate medical attention is required in case of significant exposure.

o Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,
also under the eyelids.[3][9] Remove contact lenses, if present and easy to do. Continue
rinsing. Get medical attention.[3]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[3][8] Get medical attention.[3][8]

¢ Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[3][8] If not breathing, give artificial respiration.[3][8] Get medical attention.[3][8]

¢ Ingestion: Clean mouth with water and drink plenty of water afterwards.[8][9] Do NOT induce
vomiting.[9] Never give anything by mouth to an unconscious person.[10] Get medical
attention.[3][8]
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First-Aid Procedures for 4,4'-Dibromobenzil Exposure

Clean mouth with water.
Drink plenty of water.
Do NOT induce vomiting.
Seek immediate medical attention.

P Immediate Actions

Move to fresh air.
Keep at rest.
If not breathing, give artificial respiration.
Seek medical attention.

v

Wash with soap and plenty of water.
Immediate Actions Remove contaminated clothing.
Seek medical attention.

Immediate Actions

Exposure Type Eye Contact Skin Contact Inhalation Ingestion

Rinse with water for at least 15 minutes.
Immediate Actions Remove contact lenses.
Seek immediate medical attention.

Click to download full resolution via product page
Caption: Emergency First-Aid Procedures for Exposure.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9][10][11]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide, carbon dioxide, and hydrogen halides.[9][11]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[9][11]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment as required.[9][11] Evacuate
personnel to safe areas.[9][11] Avoid contact with skin, eyes, or clothing.[9][11]

e Environmental Precautions: Should not be released into the environment.[9][11] Do not allow
material to contaminate the ground or water system.[9][11]

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[9][10]
Avoid dust formation.[9][10]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[3] Waste disposal should be handled by an approved waste disposal plant.[3]

Toxicological and Ecological Information

» Toxicological Information: No acute toxicity data is available. The primary hazards are skin,
eye, and respiratory irritation.[1][3]

o Ecological Information: No specific ecological data is available. It is advised to prevent its
release into the environment.[3][9]

This technical guide is intended to provide essential safety information for trained
professionals. Always refer to the most current Safety Data Sheet (SDS) from your supplier
before handling 4,4'-Dibromobenzil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.4,4-Dibromobenzil | C14H8Br202 | CID 96430 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. CAS 35578-47-3: 4,4'-Dibromobenzil | CymitQuimica [cymitquimica.com]

o 3. assets.thermofisher.com [assets.thermofisher.com]

e 4.4,4-DIBROMOBENZIL CAS#: 35578-47-3 [m.chemicalbook.com]

e 5.4,4'-Dibromobenzil, 97% 10 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

e 6. fluorochem.co.uk [fluorochem.co.uk]

e 7.4,4-DIBROMOBENZIL price,buy 4,4-DIBROMOBENZIL - chemicalbook
[chemicalbook.com]

8. fishersci.com [fishersci.com]

e 9. fishersci.com [fishersci.com]

e 10. cdhfinechemical.com [cdhfinechemical.com]
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
4,4'-Dibromobenzil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581801#4-4-dibromobenzil-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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